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Compound of Interest

Compound Name: 5-Epilithospermoside

Cat. No.: B1632119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Epilithospermoside is a pyrrolizidine alkaloid isolated from the roots of Lithospermum

officinale, a plant with a history of use in traditional medicine.[1] While specific research on 5-
Epilithospermoside is limited, this guide provides a comprehensive overview of its chemical

properties and explores its potential biological activities based on the known pharmacological

effects of Lithospermum officinale extracts and related compounds. This document aims to

serve as a foundational resource for researchers interested in the further investigation and

potential therapeutic applications of this natural product.

Chemical Properties
5-Epilithospermoside is a complex alkaloid with the following chemical identifiers:
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Property Value

CAS Number 84799-31-5[1][2]

Molecular Formula C₁₄H₁₉NO₈[1]

Molecular Weight 329.3 g/mol [1]

Chemical Name

(2Z)-2-[(4R,5R,6S)-4,5-dihydroxy-6-

[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxycyclohex-2-en-1-

ylidene]acetonitrile[3]

Potential Biological Activities
Direct experimental evidence for the biological activity of 5-Epilithospermoside is not

extensively documented in publicly available literature. However, the plant from which it is

derived, Lithospermum officinale, has been traditionally used for various ailments and has been

shown to possess anti-inflammatory, antioxidant, and anticancer properties.[4][5][6] These

activities are attributed to a variety of its chemical constituents, including pyrrolizidine alkaloids,

shikonin, and phenolic acids.[4]

Anti-inflammatory and Antioxidant Effects
Extracts from Lithospermum officinale have demonstrated notable anti-inflammatory and

antioxidant activities.[6][7] The plant's constituents are known to inhibit lipoxygenase activity, a

key enzyme in inflammatory pathways.[7] The presence of phenolic compounds also

contributes to its antioxidant effects.[7] It is plausible that 5-Epilithospermoside, as a

constituent of this plant, may contribute to these effects.

Anticancer Potential
Lithospermum officinale has been investigated for its anticancer effects.[4] While the specific

contribution of 5-Epilithospermoside to this activity is unknown, other compounds from the

plant have shown cytotoxic effects against cancer cell lines.

Experimental Protocols
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Due to the limited specific research on 5-Epilithospermoside, this section outlines general

experimental protocols for the isolation and preliminary biological screening of natural products,

which would be applicable to the study of this compound.

Isolation and Purification of 5-Epilithospermoside
Source Material: Dried and powdered roots of Lithospermum officinale.

Extraction: The powdered material is typically extracted with a suitable solvent, such as

methanol or ethanol, using methods like maceration or Soxhlet extraction.

Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of

increasing polarity (e.g., hexane, chloroform, ethyl acetate, and water) to separate

compounds based on their polarity.

Chromatography: The fractions containing the target compound are further purified using

chromatographic techniques. This may involve column chromatography on silica gel or other

stationary phases, followed by preparative high-performance liquid chromatography (HPLC)

to yield the pure compound.

Structure Elucidation: The structure of the isolated 5-Epilithospermoside is confirmed using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H

and ¹³C NMR) and Mass Spectrometry (MS).

In Vitro Biological Activity Screening
Cytotoxicity Assays: To assess anticancer potential, the MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) assay is commonly used to determine the inhibitory

effect of the compound on the proliferation of various cancer cell lines.

Anti-inflammatory Assays: The anti-inflammatory activity can be evaluated by measuring the

inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage

cell lines (e.g., RAW 264.7). The expression of inflammatory mediators like cyclooxygenase-

2 (COX-2) and inducible nitric oxide synthase (iNOS) can also be assessed using techniques

like Western blotting or quantitative PCR (qPCR).
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Antioxidant Assays: The antioxidant capacity can be determined using various assays, such

as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-

bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assay, or the ferric reducing

antioxidant power (FRAP) assay.

Signaling Pathways
The precise signaling pathways modulated by 5-Epilithospermoside have not been

elucidated. However, based on the known activities of Lithospermum officinale extracts,

potential target pathways can be hypothesized.
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Experimental Workflow for 5-Epilithospermoside Research
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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